Cas no 1160574-62-8 (Methyl 3-Bromo-4-chloro-5-fluorobenzoate)

• Product Name: Methyl 3-Bromo-4-chloro-5-fluorobenzoate
• CAS No: 1160574-62-8
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD11846086
• CID: 1089136
• PubChem ID: 50997976
• Update Time: 2025-04-20

Methyl 3-Bromo-4-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-chloro-5-fluorobenzoate
• AK139020
• FCH1406220
• ST2407198
• AX8260625
• Benzoic acid, 3-bromo-4-chloro-5-fluoro-, methyl ester
• 1160574-62-8
• MFCD11846086
• SY115167
• DB-417133
• Methyl3-Bromo-4-chloro-5-fluorobenzoate
• AKOS022174495
• CS-13013
• CS-W022825
• DTXSID30679228
• DTXCID00629977
• Methyl 3-Bromo-4-chloro-5-fluorobenzoate

• MDL： MFCD11846086
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,1H3
• InChI Key： XRJVAGJSNGAQKU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)OC)=C1)F)Cl

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2